Cas no 2013779-28-5 (1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde)

• Product Name: 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde
• CAS No: 2013779-28-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6007862
• PubChem ID: 165874273
• Update Time: 2025-10-31

1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde
• EN300-1620798
• 2013779-28-5
• 1-[2-(pyridin-2-yl)ethyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C11H13NO/c13-9-11(6-7-11)5-4-10-3-1-2-8-12-10/h1-3,8-9H,4-7H2
• InChI Key： MXLUZHXHVYCBRN-UHFFFAOYSA-N
• SMILES： O=CC1(CCC2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30Ų

Additional information on 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde

Comprehensive Overview of 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde (CAS No. 2013779-28-5)

1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde (CAS No. 2013779-28-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique cyclopropane ring and pyridine moiety, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for researchers exploring novel drug candidates, agrochemicals, and advanced materials.

The growing interest in 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde is reflected in the increasing number of scientific publications and patent applications referencing this compound. Researchers are particularly intrigued by its potential applications in catalysis, ligand design, and bioactive molecule synthesis. The compound's aldehyde functionality provides a reactive handle for further derivatization, enabling the construction of diverse molecular architectures.

Recent trends in chemical research highlight the importance of heterocyclic compounds like 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde. The pyridine ring system is a privileged scaffold in drug discovery, appearing in approximately 25% of all FDA-approved pharmaceuticals. This has led to increased demand for innovative synthetic routes to access such structures, with particular focus on atom economy and green chemistry principles.

The cyclopropane moiety in 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde contributes to its unique physicochemical properties. This strained ring system often imparts enhanced metabolic stability to pharmaceutical compounds while maintaining conformational rigidity. These characteristics make derivatives of this compound particularly interesting for structure-activity relationship (SAR) studies in medicinal chemistry programs.

From a synthetic chemistry perspective, 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde presents interesting challenges and opportunities. The compound's synthesis typically involves cross-coupling reactions to establish the connection between the pyridine and cyclopropane units, followed by careful oxidation to introduce the aldehyde functionality. Recent advances in flow chemistry and photocatalysis have opened new possibilities for more efficient production of such complex molecules.

In material science applications, derivatives of 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde have shown promise as building blocks for metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to act as a chelating ligand makes it valuable for creating materials with tailored electronic and structural properties. This aligns with current research trends focusing on smart materials and molecular electronics.

Analytical characterization of 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde typically involves a combination of NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm the compound's structure and purity, which are critical for its successful application in various research domains. Recent developments in microcrystal electron diffraction (MicroED) have provided additional tools for structural elucidation of such complex molecules.

The stability and storage conditions of 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde are important considerations for researchers. Like many aldehyde-containing compounds, it may be sensitive to oxidation and should typically be stored under inert atmosphere at low temperatures. Proper handling procedures are essential to maintain the compound's integrity for research applications.

Future research directions for 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde may explore its potential in asymmetric synthesis and chiral auxiliary applications. The compound's three-dimensional structure offers possibilities for inducing stereoselectivity in synthetic transformations, which is particularly valuable in pharmaceutical synthesis where enantiopurity is often crucial.

From an industrial perspective, scale-up synthesis of 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde presents both challenges and opportunities. Process chemistry optimization focusing on cost-effective and sustainable production methods will be key to making this compound more accessible for broader applications. Recent advances in continuous manufacturing may offer solutions to these challenges.

The intellectual property landscape surrounding 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde and its derivatives continues to evolve. Researchers and companies are actively filing patents covering novel synthetic methods and applications, particularly in the areas of pharmaceutical intermediates and specialty chemicals. This reflects the compound's growing commercial importance.

In conclusion, 1-2-(pyridin-2-yl)ethylcyclopropane-1-carbaldehyde (CAS No. 2013779-28-5) represents a fascinating case study in modern organic chemistry. Its unique structural features and versatile reactivity profile make it valuable across multiple scientific disciplines. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow significantly in the coming years.